N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide
Overview
Description
N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide, also known as IDA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. IDA is a member of the acrylamide family and has been studied for its unique properties and potential uses in biochemical and physiological research.
Mechanism of Action
N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide has been shown to act as a positive allosteric modulator of the GABAA receptor, which is a major inhibitory receptor in the brain. By enhancing the activity of this receptor, N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide has been shown to have anxiolytic and anticonvulsant effects, making it a potential therapeutic agent for anxiety and seizure disorders.
Biochemical and Physiological Effects:
N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide has been shown to have a variety of biochemical and physiological effects, including the modulation of ion channel activity and neurotransmitter release. N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory disorders.
Advantages and Limitations for Lab Experiments
N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide has several advantages for use in laboratory experiments, including its high potency and selectivity for specific receptors. However, N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide also has limitations, including its limited solubility in aqueous solutions and potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide, including its use as a tool for studying the mechanisms of neurological disorders and its potential therapeutic applications in various fields. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide and its potential limitations in laboratory experiments.
Scientific Research Applications
N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and cancer research. N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-2,3-diphenylacrylamide has been shown to have a high affinity for certain receptors in the brain, making it a potential tool for studying the mechanisms of certain neurological disorders.
properties
IUPAC Name |
(E)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-2,3-diphenylprop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3OS/c1-15(2)13-19-23-24-21(26-19)22-20(25)18(17-11-7-4-8-12-17)14-16-9-5-3-6-10-16/h3-12,14-15H,13H2,1-2H3,(H,22,24,25)/b18-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUFGNFSZYVKAJF-NBVRZTHBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NN=C(S1)NC(=O)C(=CC2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC1=NN=C(S1)NC(=O)/C(=C/C2=CC=CC=C2)/C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-2,3-diphenylprop-2-enamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.